Cas no 667938-13-8 (1,2-Benzenedicarbonitrile, 3,6-bis[(4-methylphenyl)thio]-)

• Product Name: 1,2-Benzenedicarbonitrile, 3,6-bis[(4-methylphenyl)thio]-
• CAS No: 667938-13-8
• MF: C₂₂H₁₆N₂S₂
• MW: 372.505842208862
• CID: 395758
• PubChem ID: 59638860
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 3,6-bis[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3,6-bis[(4-methylphenyl)thio]-
• 3,6-bis[(4-methylphenyl)sulfanyl]benzene-1,2-dicarbonitrile
• 3,6-Bis(4'-methylphenylthio) phthalonitrile
• 667938-13-8
• SCHEMBL5074845
• WNFABWTVUQWATM-UHFFFAOYSA-N
• DTXSID20732553

• Inchi： 1S/C22H16N2S2/c1-15-3-7-17(8-4-15)25-21-11-12-22(20(14-24)19(21)13-23)26-18-9-5-16(2)6-10-18/h3-12H,1-2H3
• InChI Key： WNFABWTVUQWATM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=CC(=C(C#N)C=1C#N)SC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 372.07568
• Monoisotopic Mass: 372.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 47.58